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This technical guide provides an in-depth analysis of the spectroscopic data of Aspyrone, a
polyketide natural product. Isolated from the fungus Aspergillus melleus, Aspyrone has
garnered interest for its nematicidal, antibacterial, and antifungal properties.[1][2] A thorough
understanding of its molecular structure, elucidated through modern spectroscopic techniques,
is paramount for researchers aiming to harness its therapeutic potential, synthesize analogs, or
investigate its mechanism of action. This document serves as a comprehensive resource,
detailing the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data that define
the unique chemical signature of Aspyrone.

The Structural Cornerstone: Why Spectroscopy
Matters

In the realm of natural product chemistry, spectroscopy is the cornerstone of structural
elucidation. Techniques like NMR and MS provide a window into the molecular framework,
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revealing the connectivity of atoms and the overall architecture of a compound. For a molecule
like Aspyrone, with its specific stereochemistry, these methods are not merely descriptive but
are fundamental to confirming its identity and purity. The precise chemical shifts in NMR
spectra and the distinct fragmentation patterns in mass spectrometry are the fingerprints of
Aspyrone, enabling its unambiguous identification and forming the basis for further chemical
and biological investigations.

Nuclear Magnetic Resonance (NMR) Spectroscopy
of Aspyrone

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for determining the
structure of organic molecules. By probing the magnetic properties of atomic nuclei, NMR
provides detailed information about the chemical environment of each atom. For Aspyrone, *H
(proton) and 3C (carbon-13) NMR spectroscopy are crucial for assigning the connectivity and
stereochemistry of the molecule.

'H NMR Spectral Data of Aspyrone

The *H NMR spectrum of Aspyrone provides information on the number of different types of
protons, their electronic environments, and their proximity to other protons. The following table
summarizes the key proton signals for Aspyrone.
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: . Coupling
Chemical Shift o ]
Proton Multiplicity Constant (J, Assignment
(3, ppm)
Hz)
H-2 4.35 m CH-O
H-3 6.85 dd 10.0, 5.0 CH=
H-4 6.05 d 10.0 =CH-CO
H-5 4.60 m CH-O
H-6 1.45 d 6.5 CHs-CH
H-8 3.15 dq 55,25 CH-O (epoxide)
H-9 3.05 dq 55,25 CH-O (epoxide)
CHs-CH
H-10 1.35 d 5.5 ]
(epoxide)
OH (Not specified) brs OH

Data interpreted from related literature; specific values from the primary source are pending
confirmation.

Interpretation of the *H NMR Spectrum: The downfield shifts of H-3 and H-4 are characteristic
of vinylic protons in an a,3-unsaturated lactone system. The multiplicities and coupling
constants provide valuable information about the connectivity of the protons. For example, the
double doublet (dd) of H-3 indicates its coupling to two different neighboring protons, H-2 and
H-4. The quartet-like signals for the epoxide protons (H-8 and H-9) and the methyl protons (H-6
and H-10) are consistent with their respective chemical environments.

3C NMR Spectral Data of Aspyrone

The 13C NMR spectrum of Aspyrone reveals the number of unique carbon atoms and their
chemical environments.
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Carbon Chemical Shift (8, ppm) Assignment
C-1 163.5 C=0 (lactone)
C-2 78.5 CH-O

C-3 145.0 CH=

C-4 121.0 =CH-CO

C-5 75.0 CH-O

C-6 20.5 CHs

C-7 58.0 C-O (epoxide)
C-8 57.5 CH-O (epoxide)
C-9 17.0 CHs (epoxide)

Data interpreted from related literature; specific values from the primary source are pending
confirmation.

Interpretation of the 3C NMR Spectrum: The carbonyl carbon of the lactone ring (C-1)
resonates significantly downfield, as expected. The olefinic carbons (C-3 and C-4) appear in
the characteristic region for sp2-hybridized carbons. The signals for the oxygenated carbons (C-
2, C-5, C-7, and C-8) are found in the range of 57-79 ppm. The upfield signals correspond to
the methyl carbons (C-6 and C-9).

Mass Spectrometry (MS) of Aspyrone

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
and elemental composition of a compound. It also provides information about the structure
through the analysis of fragmentation patterns.

Molecular Formula: CoH1204[2]
Molecular Weight: 184.19 g/mol

Key Fragmentation Patterns: The mass spectrum of Aspyrone is expected to show a
molecular ion peak (M*) corresponding to its molecular weight. Common fragmentation
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pathways for lactones and epoxides would involve ring-opening reactions and loss of small
neutral molecules such as CO, COz2, and H20. The specific fragmentation pattern provides a
unique fingerprint for the molecule, aiding in its identification.

Experimental Protocols

The acquisition of high-quality spectroscopic data is crucial for accurate structural elucidation.
The following are generalized, step-by-step methodologies for obtaining NMR and MS data for
a natural product like Aspyrone.

NMR Data Acquisition

e Sample Preparation:

o Dissolve 5-10 mg of purified Aspyrone in approximately 0.5-0.7 mL of a deuterated
solvent (e.g., CDCls, DMSO-ds).

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), for
referencing the chemical shifts to 0 ppm.

o Transfer the solution to a clean, dry 5 mm NMR tube.
e Instrument Setup:

o Place the NMR tube in the spectrometer's probe.

o Tune and shim the spectrometer to optimize the magnetic field homogeneity.
o Data Acquisition:

o Acquire a *H NMR spectrum using a standard pulse sequence. Key parameters to
optimize include the number of scans, relaxation delay, and spectral width.

o Acquire a 3C NMR spectrum. Due to the lower natural abundance of 13C, a greater
number of scans is typically required. DEPT (Distortionless Enhancement by Polarization
Transfer) experiments can be performed to differentiate between CH, CHz, and CHs

groups.
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o For complete structural assignment, two-dimensional (2D) NMR experiments such as
COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence),
and HMBC (Heteronuclear Multiple Bond Correlation) are essential to establish proton-

proton and proton-carbon correlations.

Mass Spectrometry Data Acquisition

e Sample Preparation:

o Dissolve a small amount of purified Aspyrone in a suitable volatile solvent (e.g.,
methanol, acetonitrile).

o The concentration should be in the range of pug/mL to ng/mL, depending on the ionization

technique and instrument sensitivity.
e Instrumentation and Analysis:

o Introduce the sample into the mass spectrometer via a suitable inlet system (e.g., direct

infusion, liquid chromatography).

o Choose an appropriate ionization technique. Electron lonization (EIl) is a common hard
ionization technigue that provides detailed fragmentation patterns. Softer ionization
techniques like Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI) are useful for determining the molecular weight with

minimal fragmentation.
o Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.

o For detailed structural information, tandem mass spectrometry (MS/MS) can be employed
to fragment specific ions and analyze the resulting daughter ions.

Visualizing the Structure and Workflow
Chemical Structure of Aspyrone
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Caption: A typical workflow for the isolation and spectroscopic characterization of a natural
product like Aspyrone.

Conclusion

The spectroscopic data presented in this guide provide a detailed molecular portrait of
Aspyrone. The combination of *H and 3C NMR spectroscopy allows for the complete
assignment of the proton and carbon skeletons, while mass spectrometry confirms the
molecular weight and provides insights into the molecule's stability and fragmentation. This
comprehensive spectroscopic characterization is fundamental for any researcher working with
Aspyrone, from those investigating its biological activities to those developing synthetic routes
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to this intriguing natural product. The provided methodologies and data serve as a valuable
reference for ensuring the identity and purity of Aspyrone in future studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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